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Compound of Interest

Compound Name: Rapastinel Trifluoroacetate

Cat. No.: B2611529

Audience: Researchers, scientists, and drug development professionals.

Introduction: Rapastinel Trifluoroacetate, also known as GLYX-13 Trifluoroacetate, is a
tetrapeptide (Thr-Pro-Pro-Thr-amide) that functions as a modulator of the N-methyl-D-aspartate
receptor (NMDAR).[1][2][3] It acts as a partial agonist at the glycine site of the NMDAR, leading
to the enhancement of synaptic plasticity processes associated with learning and memory.[4][5]
Unlike NMDAR antagonists such as ketamine, Rapastinel enhances NMDAR function, offering
a novel mechanism for rapid antidepressant effects with a potentially milder side-effect profile.
[1] These characteristics make Rapastinel a valuable tool for in vitro studies in neuroscience,
particularly for research on major depressive disorder, synaptic plasticity, and cognitive
enhancement.

This document provides detailed protocols for the solubilization and use of Rapastinel
Trifluoroacetate in dimethyl sulfoxide (DMSO) for various in vitro applications, along with data
on its mechanism of action.

Quantitative Data Summary
Solubility and Stock Solution Parameters

The following table summarizes the key solubility and storage information for preparing
Rapastinel Trifluoroacetate stock solutions in DMSO. It is crucial to use high-quality,
anhydrous DMSO, as the compound's solubility can be significantly impacted by moisture.[5]
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Parameter Value Notes

Use newly opened, anhydrous

Solvent Dimethyl Sulfoxide (DMSO)
DMSO for best results.[5]

Maximum Solubility 125 mg/mL Equivalent to 236.97 mM.[2][5]

] Recommended to achieve full
] ) Ultrasonic Treatment / ) ) ]
Preparation Aid o dissolution at high
Sonication ]
concentrations.[2][5]

If precipitation occurs, gentle
Appearance Clear Solution heating and/or sonication can
aid dissolution.[5]

Stock Solution Storage Recommendations

Proper storage is critical to maintain the stability and activity of the compound. To avoid
degradation from repeated freeze-thaw cycles, it is highly recommended to aliquot the stock
solution into single-use volumes.[5]

Storage Temperature Shelf Life Storage Conditions

Sealed storage, away from
-80°C 6 months ]
moisture.[5]

Sealed storage, away from
-20°C 1 month .
moisture.[5]

Mechanism of Action: Signaling Pathway

Rapastinel modulates the NMDAR, initiating a downstream signaling cascade that promotes
synaptic plasticity. The binding of Rapastinel to the glycine site on the NMDAR leads to a
conformational change that increases intracellular calcium.[4] This influx triggers the activation
of key signaling pathways, including extracellular signal-regulated kinase (ERK) and the
mammalian target of rapamycin complex 1 (mTORC1).[1][6] The activation of these pathways
is associated with an increase in Brain-Derived Neurotrophic Factor (BDNF) release and the
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enhancement of Long-Term Potentiation (LTP), a cellular mechanism underlying learning and
memory.[1][3][4][6]
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.

References

1. Modulation of the activity of N-methyl-d-aspartate receptors as a novel treatment option
for depression: current clinical evidence and therapeutic potential of rapastinel (GLYX-13) -
PMC [pmc.ncbi.nim.nih.gov]

o 2. Rapastinel Trifluoroacetate | NMDAR | iGIuR | TargetMol [targetmol.com]

» 3. Rapastinel (GLYX-13) has therapeutic potential for the treatment of post-traumatic stress
disorder: characterization of a NMDA receptor-mediated metaplasticity process in the medial
prefrontal cortex of rats - PMC [pmc.ncbi.nlm.nih.gov]

e 4. The Development of Rapastinel (Formerly GLYX-13); A Rapid Acting and Long Lasting
Antidepressant - PMC [pmc.ncbi.nim.nih.gov]

e 5. medchemexpress.com [medchemexpress.com]

o 6. NMDAR modulators as rapid antidepressants: Converging and distinct signaling
mechanisms - PMC [pmc.ncbi.nim.nih.gov]
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dmso-for-in-vitro-assays]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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